Chloralodol
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Overview
Description
Chloralodol is a tertiary alcohol.
Chlorhexadol is a DEA Schedule III controlled substance. Substances in the DEA Schedule III have a potential for abuse less than substances in Schedules I or II and abuse may lead to moderate or low physical dependence or high psychological dependence.
Chlorhexadol is a sedative and hypnotic which is regulated in the United States as a Schedule III controlled substance. It is a derivative of chloral hydrate.
Scientific Research Applications
Chloralodol in Cardiovascular Research
Chloralodol has been used in cardiovascular research, particularly in animal studies. It's noted for potentially interacting with alpha-adrenergic receptors. For example, a study found that chloralose, a related compound, altered systemic arterial pressure and heart rate responses in lambs, suggesting an interaction with alpha-receptors (Covert, Drummond, & Gimotty, 1988). Furthermore, chloralose's impact on oxygen metabolism and catecholamine secretion has been investigated, highlighting its influence on cardiorespiratory reflexes in animal studies (Covert et al., 1992).
Chloralodol in Anesthetic Research
Chloralodol, particularly α-chloralose, is used as an anesthetic in physiological research due to its relatively minimal suppression of central nervous system functions compared to other anesthetics. It has been used in neurophysiologic studies, although its effects on neuron activity in specific brain regions have been noted (Collins, Kawahara, Homma, & Kitahata, 1983). Another study highlighted chloralose as a safe anesthetic for longitudinal studies in animals, without causing significant toxicity (Grad, Witten, Quan, McKelvie, & Lemen, 1988).
Chloralodol in Environmental and Toxicological Studies
Chloralodol-related compounds, such as chlorothalonil, have been studied for their environmental impact and toxicity. For example, chlorothalonil's oxidative stress effects on estuarine animals were evaluated, showing its potential harmful effects on aquatic life (Barreto et al., 2018). Additionally, the genotoxic potential of chlorothalonil drift from agricultural fields was assessed, providing insights into its environmental risks (Garron et al., 2012).
properties
CAS RN |
3563-58-4 |
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Product Name |
Chloralodol |
Molecular Formula |
C8H15Cl3O3 |
Molecular Weight |
265.6 g/mol |
IUPAC Name |
2-methyl-4-(2,2,2-trichloro-1-hydroxyethoxy)pentan-2-ol |
InChI |
InChI=1S/C8H15Cl3O3/c1-5(4-7(2,3)13)14-6(12)8(9,10)11/h5-6,12-13H,4H2,1-3H3 |
InChI Key |
QVFWZNCVPCJQOP-UHFFFAOYSA-N |
SMILES |
CC(CC(C)(C)O)OC(C(Cl)(Cl)Cl)O |
Canonical SMILES |
CC(CC(C)(C)O)OC(C(Cl)(Cl)Cl)O |
Appearance |
Solid powder |
boiling_point |
304.7°Cat760mmHg |
melting_point |
103 °C 103.0 °C |
Other CAS RN |
3563-58-4 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Chloralodol; Chloralodolum; Chlorhexadol; Lora; Mecoral |
Origin of Product |
United States |
Retrosynthesis Analysis
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